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Compound of Interest

Compound Name: Bromoacetic acid-d3

Cat. No.: B084194 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Bromoacetic acid-d3 is a deuterated analog of bromoacetic acid, a versatile reagent in

organic synthesis and chemical biology. The replacement of the three hydrogen atoms with

deuterium isotopes provides a valuable tool for researchers in various fields, particularly in

mass spectrometry-based proteomics and metabolic studies. This guide provides a

comprehensive overview of Bromoacetic acid-d3, including its chemical and physical

properties, a detailed synthesis protocol, and its application in the alkylation of proteins for

quantitative proteomics.

Core Properties of Bromoacetic acid-d3
Bromoacetic acid-d3 (BrCD₂CO₂D) is a colorless to yellow crystalline solid.[1] Its key physical

and chemical properties are summarized in the table below. The incorporation of deuterium

atoms results in a higher molecular weight compared to its non-deuterated counterpart, which

is a critical feature for its use as an isotopic labeling reagent.[2]
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Property Value Reference

Chemical Formula C₂D₃BrO₂ [2]

Molecular Weight 141.97 g/mol [2]

CAS Number 14341-48-1 [3]

Appearance Colorless to yellow solid [1]

Melting Point 47-49 °C [1]

Boiling Point 208 °C [1]

Isotopic Purity Typically ≥98 atom % D [4]

Solubility Soluble in water [1]

Synthesis of Bromoacetic acid-d3
The synthesis of Bromoacetic acid-d3 can be achieved through a modification of the Hell-

Volhard-Zelinsky reaction, a well-established method for the α-halogenation of carboxylic acids.

[5][6] This process involves the bromination of deuterated acetic acid in the presence of a

phosphorus catalyst.

Experimental Protocol:
Materials:

Acetic acid-d4 (CD₃CO₂D)

Red phosphorus

Bromine (Br₂)

Deuterium oxide (D₂O)

Anhydrous diethyl ether

Anhydrous magnesium sulfate
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Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, a mixture of acetic acid-d4 and a catalytic amount of red phosphorus is prepared. The

apparatus should be flame-dried to ensure anhydrous conditions.

Bromination: Bromine is added dropwise to the stirred mixture at room temperature. The

reaction is exothermic and should be cooled in an ice bath if necessary.

Reflux: After the addition of bromine is complete, the reaction mixture is gently refluxed until

the red color of bromine disappears, indicating the completion of the reaction.

Hydrolysis: The reaction mixture is cooled, and deuterium oxide is carefully added to

hydrolyze the intermediate acyl bromide to Bromoacetic acid-d3.

Extraction: The product is extracted with anhydrous diethyl ether.

Drying and Evaporation: The ethereal extract is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure to yield crude Bromoacetic
acid-d3.

Purification: The crude product can be further purified by distillation or recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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